Cas no 819793-70-9 (Bicyclo[3.2.1]octane-6-carboxylicacid, 1,6-dimethyl-8-oxo-, methyl ester, (1R,5S,6S)-rel-)

• Product name: Bicyclo[3.2.1]octane-6-carboxylicacid, 1,6-dimethyl-8-oxo-, methyl ester, (1R,5S,6S)-rel-
• CAS No: 819793-70-9
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 715656
• PubChem ID: 131860117

Bicyclo[3.2.1]octane-6-carboxylicacid, 1,6-dimethyl-8-oxo-, methyl ester, (1R,5S,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-6-carboxylicacid, 1,6-dimethyl-8-oxo-, methyl ester, (1R,5S,6S)-rel-
• Bicyclo[3.2.1]octane-6-carboxylic acid, 1,6-dimethyl-8-oxo-, methyl ester, (1R,5S,6S)-rel- (9CI)
• 819793-70-9
• rel-Methyl (1R,5S,6S)-1,6-dimethyl-8-oxobicyclo[3.2.1]octane-6-carboxylate
• DTXSID101146268

• Inchi： InChI=1S/C12H18O3/c1-11-6-4-5-8(9(11)13)12(2,7-11)10(14)15-3/h8H,4-7H2,1-3H3/t8-,11-,12+/m0/s1
• InChI Key： CLHWTMWVTVAHHX-KPXOXKRLSA-N
• SMILES： CC12CCCC(C1=O)C(C2)(C)C(=O)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų